Cas no 852443-67-5 ({(1S)-1-[4-(Trifluoromethyl)-1,3-thiazol-2-yl]ethyl}amine)

• Product Name: {(1S)-1-[4-(Trifluoromethyl)-1,3-thiazol-2-yl]ethyl}amine
• CAS No: 852443-67-5
• MF: C₆H₇F₃N₂S
• MW: 196.193390130997
• CID: 6783497
• PubChem ID: 68603273
• Update Time: 2024-04-29

{(1S)-1-[4-(Trifluoromethyl)-1,3-thiazol-2-yl]ethyl}amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL3338831
• 852443-67-5
• (S)-1-(4-(Trifluoromethyl)thiazol-2-yl)ethan-1-amine
• {(1S)-1-[4-(Trifluoromethyl)-1,3-thiazol-2-yl]ethyl}amine
• DTXSID801206257
• (I+/-S)-I+/--Methyl-4-(trifluoromethyl)-2-thiazolemethanamine

• Inchi： 1S/C6H7F3N2S/c1-3(10)5-11-4(2-12-5)6(7,8)9/h2-3H,10H2,1H3/t3-/m0/s1
• InChI Key： DQIGJGIEPDJZDR-VKHMYHEASA-N
• SMILES： S1C=C(C(F)(F)F)N=C1[C@H](C)N

Computed Properties

• Exact Mass: 196.02820389g/mol
• Monoisotopic Mass: 196.02820389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.2Ų